Cas no 2228230-42-8 (3-bromo-2-(1-ethynylcyclopropyl)thiophene)

3-Bromo-2-(1-ethynylcyclopropyl)thiophene is a specialized heterocyclic compound featuring a brominated thiophene core fused with an ethynyl-substituted cyclopropyl group. This structure imparts unique reactivity, making it valuable as a building block in organic synthesis, particularly for cross-coupling reactions such as Suzuki or Sonogashira couplings. The ethynylcyclopropyl moiety introduces steric and electronic effects that can influence regioselectivity in further functionalization. Its bromine substituent serves as a versatile handle for metal-catalyzed transformations, while the thiophene backbone contributes to applications in materials science, including conjugated polymers or small-molecule semiconductors. The compound’s stability under standard conditions facilitates handling and storage, supporting its use in pharmaceutical and agrochemical research.
3-bromo-2-(1-ethynylcyclopropyl)thiophene structure
2228230-42-8 structure
Product Name:3-bromo-2-(1-ethynylcyclopropyl)thiophene
CAS No:2228230-42-8
MF:C9H7BrS
MW:227.120880365372
CID:5934915
PubChem ID:165666643
Update Time:2025-06-09

3-bromo-2-(1-ethynylcyclopropyl)thiophene Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-2-(1-ethynylcyclopropyl)thiophene
    • 2228230-42-8
    • EN300-1905347
    • Inchi: 1S/C9H7BrS/c1-2-9(4-5-9)8-7(10)3-6-11-8/h1,3,6H,4-5H2
    • InChI Key: NULRRIXKFFFYAJ-UHFFFAOYSA-N
    • SMILES: BrC1C=CSC=1C1(C#C)CC1

Computed Properties

  • Exact Mass: 225.94518g/mol
  • Monoisotopic Mass: 225.94518g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 28.2Ų

3-bromo-2-(1-ethynylcyclopropyl)thiophene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1905347-0.05g
3-bromo-2-(1-ethynylcyclopropyl)thiophene
2228230-42-8
0.05g
$1500.0 2023-09-18
Enamine
EN300-1905347-0.1g
3-bromo-2-(1-ethynylcyclopropyl)thiophene
2228230-42-8
0.1g
$1572.0 2023-09-18
Enamine
EN300-1905347-0.25g
3-bromo-2-(1-ethynylcyclopropyl)thiophene
2228230-42-8
0.25g
$1642.0 2023-09-18
Enamine
EN300-1905347-0.5g
3-bromo-2-(1-ethynylcyclopropyl)thiophene
2228230-42-8
0.5g
$1714.0 2023-09-18
Enamine
EN300-1905347-1.0g
3-bromo-2-(1-ethynylcyclopropyl)thiophene
2228230-42-8
1g
$1785.0 2023-06-01
Enamine
EN300-1905347-2.5g
3-bromo-2-(1-ethynylcyclopropyl)thiophene
2228230-42-8
2.5g
$3501.0 2023-09-18
Enamine
EN300-1905347-5.0g
3-bromo-2-(1-ethynylcyclopropyl)thiophene
2228230-42-8
5g
$5179.0 2023-06-01
Enamine
EN300-1905347-10.0g
3-bromo-2-(1-ethynylcyclopropyl)thiophene
2228230-42-8
10g
$7681.0 2023-06-01
Enamine
EN300-1905347-1g
3-bromo-2-(1-ethynylcyclopropyl)thiophene
2228230-42-8
1g
$1785.0 2023-09-18
Enamine
EN300-1905347-5g
3-bromo-2-(1-ethynylcyclopropyl)thiophene
2228230-42-8
5g
$5179.0 2023-09-18

Additional information on 3-bromo-2-(1-ethynylcyclopropyl)thiophene

Comprehensive Overview of 3-bromo-2-(1-ethynylcyclopropyl)thiophene (CAS No. 2228230-42-8)

The compound 3-bromo-2-(1-ethynylcyclopropyl)thiophene (CAS No. 2228230-42-8) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. This brominated thiophene derivative is characterized by the presence of an ethynylcyclopropyl group, which imparts distinct electronic and steric properties, making it a valuable building block in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound for its versatility in cross-coupling reactions and its role in the development of novel heterocyclic compounds.

One of the key reasons for the growing interest in 3-bromo-2-(1-ethynylcyclopropyl)thiophene is its potential use in the synthesis of pharmaceutical intermediates. The bromine atom at the 3-position of the thiophene ring serves as an excellent leaving group, facilitating various palladium-catalyzed reactions, such as Suzuki, Sonogashira, and Heck couplings. These reactions are pivotal in the construction of complex molecules, including those with biologically active properties. Additionally, the ethynylcyclopropyl moiety introduces a rigid, three-membered ring structure that can enhance the metabolic stability of drug candidates, a feature highly sought after in medicinal chemistry.

In the realm of material science, 3-bromo-2-(1-ethynylcyclopropyl)thiophene has shown promise as a precursor for the development of organic semiconductors and conductive polymers. The thiophene core is a well-known component in π-conjugated systems, which are essential for applications in organic light-emitting diodes (OLEDs), field-effect transistors (FETs), and solar cells. The incorporation of the ethynylcyclopropyl group can further modulate the electronic properties of these materials, potentially leading to improved performance in optoelectronic devices.

From a synthetic perspective, the preparation of 3-bromo-2-(1-ethynylcyclopropyl)thiophene involves multi-step organic transformations, often starting from commercially available thiophene derivatives. The introduction of the ethynylcyclopropyl group typically requires careful optimization of reaction conditions to avoid side reactions, given the strain associated with the cyclopropane ring. Recent advancements in catalytic methodologies have streamlined the synthesis of such compounds, making them more accessible to researchers and industrial applications.

The compound's stability and reactivity profile have also made it a subject of interest in green chemistry initiatives. Researchers are exploring eco-friendly synthetic routes to minimize the use of hazardous reagents and solvents, aligning with the global push toward sustainable chemical processes. This aligns with the increasing demand for environmentally benign alternatives in chemical manufacturing, a topic frequently searched by professionals in the field.

Another area where 3-bromo-2-(1-ethynylcyclopropyl)thiophene has found utility is in the development of agrochemicals. The thiophene scaffold is a common motif in many pesticides and herbicides, and the addition of the ethynylcyclopropyl group can enhance the bioactivity and selectivity of these compounds. This has led to increased research into its potential as a key intermediate for next-generation crop protection agents, addressing the growing need for efficient and sustainable agricultural solutions.

In conclusion, 3-bromo-2-(1-ethynylcyclopropyl)thiophene (CAS No. 2228230-42-8) is a multifaceted compound with broad applicability across several high-impact industries. Its unique structural attributes, combined with its reactivity, make it a valuable tool for researchers working on drug discovery, advanced materials, and agrochemical innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and technology.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.